Cas no 2731009-99-5 (1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride)

• Product Name: 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride
• CAS No: 2731009-99-5
• MF: C₉H₁₅ClN₂S
• MW: 218.746799707413
• CID: 6399790
• PubChem ID: 165591383
• Update Time: 2025-08-01

1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37102525
• 1-[(4-methyl-1,3-thiazol-2-yl)methyl]cyclobutan-1-amine hydrochloride
• 2731009-99-5
• 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride

• Inchi： 1S/C9H14N2S.ClH/c1-7-6-12-8(11-7)5-9(10)3-2-4-9;/h6H,2-5,10H2,1H3;1H
• InChI Key： KMEAPXZFKARYSP-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)N=C1CC1(CCC1)N

Computed Properties

• Exact Mass: 218.0644474g/mol
• Monoisotopic Mass: 218.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride

Comprehensive Overview of 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride (CAS No. 2731009-99-5)

1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride (CAS No. 2731009-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a thiazole ring and a cyclobutyl amine moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride includes a 4-methylthiazole group linked to a cyclobutan-1-amine scaffold, with the latter being protonated as a hydrochloride salt. This configuration enhances its solubility and stability, making it suitable for various experimental and industrial applications. The presence of the thiazole ring is particularly noteworthy, as this heterocycle is frequently found in bioactive molecules, including antibiotics and kinase inhibitors.

One of the key areas of interest for 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride is its potential role in central nervous system (CNS) drug development. Given the rising global focus on neurological disorders such as Alzheimer's disease and Parkinson's disease, researchers are exploring novel compounds that can interact with neurotransmitter systems. The cyclobutylamine component of this molecule may offer unique binding properties to receptors or enzymes involved in these pathways.

In addition to CNS applications, 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride is also being investigated for its utility in cancer research. The thiazole moiety is known to exhibit antitumor activity in certain contexts, and modifications to its structure could lead to the development of new chemotherapeutic agents. With the increasing demand for targeted therapies and personalized medicine, this compound represents a valuable building block for medicinal chemists.

From a synthetic chemistry perspective, 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride serves as an intermediate in the preparation of more complex molecules. Its hydrochloride salt form ensures better handling and storage characteristics, which is crucial for laboratory and industrial-scale processes. The compound's stability under various conditions makes it a reliable choice for multi-step synthetic routes.

The growing interest in heterocyclic compounds like 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride is driven by their versatility in drug design. As the pharmaceutical industry shifts toward fragment-based drug discovery, small molecules with defined structural features are in high demand. This compound, with its balanced lipophilicity and hydrogen-bonding capacity, fits well into modern drug development paradigms.

Another emerging application of 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride is in the field of bioimaging and diagnostics. Researchers are exploring ways to tag or modify this compound for use as a fluorescent probe or contrast agent. The thiazole ring can be functionalized to introduce imaging moieties, enabling real-time tracking of biological processes.

Market trends indicate a rising demand for high-purity chemical intermediates like 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing such compounds to accelerate their R&D pipelines. The compound's CAS No. 2731009-99-5 is frequently searched in chemical databases, reflecting its relevance in contemporary research.

For researchers working on kinase inhibitors or GPCR modulators, 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride offers a structurally diverse scaffold. Its cyclobutylamine group can mimic natural substrates or transition states, making it a valuable tool for enzyme inhibition studies. The compound's potential to serve as a pharmacophore in drug design cannot be overstated.

Environmental and regulatory considerations also play a role in the adoption of 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride. Unlike some traditional chemical intermediates, this compound is designed with green chemistry principles in mind, minimizing hazardous byproducts. Its synthesis can often be optimized to reduce waste and energy consumption, aligning with sustainable practices.

In summary, 1-((4-Methylthiazol-2-yl)methyl)cyclobutan-1-amine hydrochloride (CAS No. 2731009-99-5) is a multifaceted compound with broad applications in drug discovery, bioimaging, and synthetic chemistry. Its unique structural features, including the thiazole and cyclobutylamine components, make it a subject of ongoing research and development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.